Cas no 850689-28-0 (3-Amino-4-methylphenylboronic Acid Pinacol Ester)

3-Amino-4-methylphenylboronic acid pinacol ester is a boronic ester derivative commonly employed in Suzuki-Miyaura cross-coupling reactions due to its stability and reactivity. The pinacol ester group enhances shelf life and handling compared to free boronic acids, while the amino and methyl substituents on the phenyl ring offer versatile functionalization opportunities in organic synthesis. This compound is particularly useful in pharmaceutical and materials science research, where controlled coupling of aromatic systems is required. Its crystalline solid form ensures consistent purity and ease of quantification. The product is typically stored under inert conditions to maintain stability and prevent hydrolysis.

3-Amino-4-methylphenylboronic Acid Pinacol Ester structure

850689-28-0 structure

Product Name:3-Amino-4-methylphenylboronic Acid Pinacol Ester

CAS No:850689-28-0

MF:C₁₃H₂₀BNO₂

MW:233.11440372467

MDL:MFCD22493533

CID:2141185

PubChem ID:44118757

Update Time:2025-08-05

3-Amino-4-methylphenylboronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

- 2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
- 3-Amino-4-methylphenylboronic acid pinacol ester
- 2-Methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
- FMQQUQQDKQTZJP-UHFFFAOYSA-N
- DB-338583
- D71831
- SCHEMBL3690091
- EN300-7389746
- AS-76384
- CS-0140967
- MFCD22493533
- 850689-28-0
- 2-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenamine
- DTXSID601161689
- 3-Amino-4-methylphenylboronic Acid Pinacol Ester
- MDL： MFCD22493533
- Inchi： 1S/C13H20BNO2/c1-9-6-7-10(8-11(9)15)14-16-12(2,3)13(4,5)17-14/h6-8H,15H2,1-5H3
- InChI Key： FMQQUQQDKQTZJP-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC(C)=C(C=2)N)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 233.1587090g/mol
Monoisotopic Mass: 233.1587090g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 277
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 44.5

3-Amino-4-methylphenylboronic Acid Pinacol Ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M906891-5g	2-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline	850689-28-0	95%	5g	1,713.60	2021-05-17
TRC	A638113-50mg	3-Amino-4-methylphenylboronic Acid Pinacol Ester	850689-28-0		50mg	$ 50.00	2022-06-07
TRC	A638113-100mg	3-Amino-4-methylphenylboronic Acid Pinacol Ester	850689-28-0		100mg	$ 65.00	2022-06-07
TRC	A638113-500mg	3-Amino-4-methylphenylboronic Acid Pinacol Ester	850689-28-0		500mg	$ 185.00	2022-06-07
Chemenu	CM217389-100mg	2-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline	850689-28-0	95+%	100mg	$64	2022-08-31
Chemenu	CM217389-250mg	2-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline	850689-28-0	95+%	250mg	$127	2022-08-31
Chemenu	CM217389-1g	2-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline	850689-28-0	95+%	1g	$381	2022-08-31
abcr	AB516730-1 g	3-Amino-4-methylphenylboronic acid pinacol ester	850689-28-0		1g	€209.00	2023-04-17
abcr	AB516730-5 g	3-Amino-4-methylphenylboronic acid pinacol ester	850689-28-0		5g	€622.40	2023-04-17
abcr	AB516730-10 g	3-Amino-4-methylphenylboronic acid pinacol ester	850689-28-0		10g	€1,023.10	2023-04-17